3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole

• IUPAC Name: 3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C13H17N3O/c1-3-12-14-13(16-15-12)9-6-10-4-7-11(17-2)8-5-10/h4-5,7-8H,3,6,9H2,1-2H3,(H,14,15,16)
• InChI Key: CSJXKQOYYJSQFA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC(=N1)CCC2=CC=C(C=C2)OC
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole is a chemical compound with potential applications in scientific research. It belongs to the class of triazole compounds and has been found to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole is not fully understood. However, it has been suggested that it may exert its effects through the modulation of various neurotransmitters such as GABA, glutamate, and serotonin.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to exhibit anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. It has also been found to exhibit anticonvulsant effects by reducing the frequency and severity of seizures. Additionally, it has been found to exhibit analgesic effects by reducing pain perception.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole in lab experiments is its potential to exhibit a wide range of biochemical and physiological effects. Additionally, it has been found to exhibit low toxicity levels. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole. One potential direction is the further exploration of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is the further exploration of its potential use in the treatment of cancer. Additionally, there is a need for further studies to elucidate the mechanism of action of this compound and its potential interactions with other compounds.

Synthesis Methods

The synthesis of 3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole can be achieved through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 4-methoxyphenylacetonitrile with ethyl bromoacetate in the presence of sodium hydride to form ethyl 2-(4-methoxyphenyl)acetoacetate. The second step involves the reaction of ethyl 2-(4-methoxyphenyl)acetoacetate with hydrazine hydrate to form 3-ethyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole. The final step involves the oxidation of 3-ethyl-5-(4-methoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole with hydrogen peroxide to form this compound.

Scientific Research Applications

3-ethyl-5-[2-(4-methoxyphenyl)ethyl]-1H-1,2,4-triazole has potential applications in scientific research. It has been found to exhibit anti-inflammatory, anticonvulsant, and analgesic properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, it has been studied for its potential use in the treatment of cancer.